Cas no 2171365-89-0 (6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-6-azaspiro3.4octane-8-carboxylic acid)

• Product Name: 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-6-azaspiro3.4octane-8-carboxylic acid
• CAS No: 2171365-89-0
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6368867
• PubChem ID: 165558630
• Update Time: 2025-05-20

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-6-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-6-azaspiro3.4octane-8-carboxylic acid
• 6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-6-azaspiro[3.4]octane-8-carboxylic acid
• EN300-1581041
• 2171365-89-0

• Inchi： 1S/C26H28N2O5/c1-16(23(29)28-13-22(24(30)31)26(15-28)11-6-12-26)27-25(32)33-14-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,16,21-22H,6,11-15H2,1H3,(H,27,32)(H,30,31)/t16-,22?/m1/s1
• InChI Key： GKAMEYICWXEZNZ-XESZBRCGSA-N
• SMILES： OC(C1CN(C([C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC21CCC2)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-6-azaspiro3.4octane-8-carboxylic acid

Introduction to 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-6-azaspiro3.4octane-8-carboxylic acid (CAS No. 2171365-89-0)

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-6-azaspiro3.4octane-8-carboxylic acid, identified by its CAS number 2171365-89-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of spirocyclic amino acids, characterized by its unique spiro structure, which integrates a seven-membered azaspiro ring with an eight-membered lactam moiety. The presence of a fluoren-9-yl methoxycarbonyl group at the amino position further enhances its molecular complexity and potential biological activity.

The structural motif of this compound is particularly noteworthy due to its potential to serve as a versatile intermediate in the synthesis of biologically active molecules. The spirocyclic framework is known for its conformational rigidity, which can be exploited to design molecules with specific binding affinities and pharmacokinetic profiles. Additionally, the fluoren-9-yl methoxycarbonyl group, a common pharmacophore in drug discovery, contributes to the compound's stability and solubility, making it an attractive candidate for further derivatization.

In recent years, there has been growing interest in spirocyclic compounds due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have shown that spirocyclic amino acids can exhibit inhibitory effects on enzymes and receptors involved in inflammation, pain perception, and neurodegenerative diseases. The specific stereochemistry of 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-6-azaspiro3.4octane-8-carboxylic acid, denoted by the (2R) configuration, is particularly significant as it may influence the compound's binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the spirocyclic core and the fluoren-9-yl methoxycarbonyl moiety suggests that it could be a valuable building block for designing small-molecule drugs with enhanced pharmacological properties. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression.

The synthesis of 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-6-azaspiro3.4octane-8-carboxylic acid presents a significant challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as asymmetric catalysis and protecting group strategies have been instrumental in achieving the desired stereochemical purity. The ability to synthesize this compound efficiently underscores its importance as a synthetic intermediate and highlights the progress being made in medicinal chemistry.

Recent research has also explored the metabolic stability and pharmacokinetic behavior of spirocyclic compounds like 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-6-azaspiro3.4octane-8-carboxylic acid. Studies indicate that these molecules can exhibit favorable properties such as prolonged half-life and reduced clearance rates when compared to linear analogs. This suggests that they may be more effective in maintaining therapeutic levels in vivo, thereby improving their overall clinical utility.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and affinity profiles, providing critical insights into how it interacts with biological targets. These computational approaches complement experimental studies by allowing researchers to rapidly screen potential derivatives and optimize lead structures.

In conclusion, 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-6-azaspiro3.4octane-8-carboxylic acid (CAS No. 2171365-89-0) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combined with its potential biological activity, make it an attractive molecule for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for spirocyclic compounds, this molecule is likely to play an increasingly important role in addressing unmet medical needs.